2-[(2-methoxyethyl)thio]-N-4-pyridinylbenzamide

• IUPAC Name: 2-(2-methoxyethylsulfanyl)-N-pyridin-4-ylbenzamide
• InChI: InChI=1S/C15H16N2O2S/c1-19-10-11-20-14-5-3-2-4-13(14)15(18)17-12-6-8-16-9-7-12/h2-9H,10-11H2,1H3,(H,16,17,18)
• InChI Key: APPNVXZUDMZANE-UHFFFAOYSA-N
• Canonical SMILES: COCCSC1=CC=CC=C1C(=O)NC2=CC=NC=C2
• Molecular Formula: C15H16N2O2S
• Molecular Weight: 288.4 g/mol

Description

2-[(2-methoxyethyl)thio]-N-4-pyridinylbenzamide, also known as MPTP, is a chemical compound that has been extensively studied for its scientific research applications. MPTP is a synthetic compound that is commonly used in laboratory experiments to investigate the biochemical and physiological effects of various drugs and compounds. In

Mechanism of Action

2-[(2-methoxyethyl)thio]-N-4-pyridinylbenzamide is converted to 1-methyl-4-phenylpyridinium (MPP+) in the brain by the enzyme monoamine oxidase B (MAO-B). MPP+ is selectively taken up by dopaminergic neurons and accumulates in the mitochondria, where it inhibits complex I of the electron transport chain, leading to mitochondrial dysfunction and oxidative stress. This ultimately results in the selective death of dopaminergic neurons in the substantia nigra.
Biochemical and Physiological Effects
2-[(2-methoxyethyl)thio]-N-4-pyridinylbenzamide-induced Parkinson's disease models have been shown to replicate many of the biochemical and physiological features of human Parkinson's disease, including the loss of dopaminergic neurons, the formation of Lewy bodies, and the development of motor symptoms such as tremors and rigidity. 2-[(2-methoxyethyl)thio]-N-4-pyridinylbenzamide has also been shown to induce oxidative stress and inflammation in the brain, which are thought to contribute to the pathogenesis of Parkinson's disease.

Advantages and Limitations for Lab Experiments

2-[(2-methoxyethyl)thio]-N-4-pyridinylbenzamide-induced Parkinson's disease models have several advantages for laboratory experiments. They are relatively easy to create and can be used to study the pathophysiology of Parkinson's disease and to test potential therapeutic interventions. However, there are also several limitations to these models. They do not fully replicate the complexity of human Parkinson's disease, and the motor symptoms induced by 2-[(2-methoxyethyl)thio]-N-4-pyridinylbenzamide may not be identical to those seen in human patients. Additionally, the use of 2-[(2-methoxyethyl)thio]-N-4-pyridinylbenzamide in laboratory experiments requires careful handling and disposal due to its toxicity.

Future Directions

There are several future directions for research involving 2-[(2-methoxyethyl)thio]-N-4-pyridinylbenzamide. One area of interest is the development of new therapies for Parkinson's disease based on the mechanisms of action of 2-[(2-methoxyethyl)thio]-N-4-pyridinylbenzamide. Another area of interest is the use of 2-[(2-methoxyethyl)thio]-N-4-pyridinylbenzamide-induced Parkinson's disease models to study the effects of environmental toxins and other factors on the development of the disease. Additionally, there is ongoing research into the development of new animal models of Parkinson's disease that more closely replicate the complexity of the human disease.

Scientific Research Applications

2-[(2-methoxyethyl)thio]-N-4-pyridinylbenzamide is widely used in scientific research for its ability to selectively destroy dopaminergic neurons in the substantia nigra of the brain. This property of 2-[(2-methoxyethyl)thio]-N-4-pyridinylbenzamide has been exploited to create animal models of Parkinson's disease, a neurodegenerative disorder characterized by the loss of dopaminergic neurons in the brain. 2-[(2-methoxyethyl)thio]-N-4-pyridinylbenzamide-induced Parkinson's disease models have been extensively used to study the pathophysiology of the disease and to test potential therapeutic interventions.